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Compound of Interest

Compound Name: 6-Amino-5-chloronicotinic acid

Cat. No.: B1283278 Get Quote

An In-depth Technical Guide to 6-Amino-5-chloronicotinic Acid: Chemical Properties and

Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of 6-Amino-5-chloronicotinic acid, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical Properties
6-Amino-5-chloronicotinic acid is a substituted pyridinecarboxylic acid. Its chemical and

physical properties are summarized in the table below, providing a foundational understanding

of its characteristics.
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Property Value Source

IUPAC Name
6-amino-5-chloropyridine-3-

carboxylic acid
[1]

CAS Number 41668-11-5 [2][3][4]

Molecular Formula C6H5ClN2O2 [1][4][5]

Molecular Weight 172.57 g/mol [4]

Melting Point 323 °C (decomposes) [1]

LogP 1.59660 [1]

Physical Form Solid

Chemical Structure and Identifiers
The structure of 6-Amino-5-chloronicotinic acid, featuring a pyridine ring with amino, chloro,

and carboxylic acid substituents, is fundamental to its chemical behavior and potential

biological activity.

Identifier String Source

SMILES C1=C(C=NC(=C1Cl)N)C(=O)O [1]

InChI

InChI=1S/C6H5ClN2O2/c7-4-

1-3(6(10)11)2-9-5(4)8/h1-2H,

(H2,8,9)(H,10,11)

[1]

InChIKey
ODKOPTSSZHBINK-

UHFFFAOYSA-N
[1]

Potential Biological Activity and Signaling Pathways
While specific signaling pathways for 6-Amino-5-chloronicotinic acid are not extensively

documented, related aminonicotinic acid derivatives have been noted for their potential as

antibacterial agents.[6] The proposed mechanism of action for some of these compounds

involves the inhibition of critical bacterial enzymes such as DNA gyrase and topoisomerase IV,
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which are essential for bacterial DNA replication.[6] Inhibition of these enzymes leads to

disruptions in DNA synthesis and repair, ultimately resulting in bacterial cell death.
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Generalized Experimental Workflow for Substituted Nicotinic Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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